Cas no 1373940-32-9 (ethyl 3-(3-bromo-4-methylphenyl)-4,4-dimethyl-4,5-dihydroisoxazole-5-carboxylate)

• Product Name: ethyl 3-(3-bromo-4-methylphenyl)-4,4-dimethyl-4,5-dihydroisoxazole-5-carboxylate
• CAS No: 1373940-32-9
• MF: C₁₅H₁₈BrNO₃
• MW: 340.212323665619
• CID: 2153972
• Update Time: 2025-05-22

ethyl 3-(3-bromo-4-methylphenyl)-4,4-dimethyl-4,5-dihydroisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-bromo-4-methylphenyl)-4,4-dimethyl-4,5-dihydroisoxazole-5-carboxylate
• 5-Isoxazolecarboxylic acid, 3-(3-bromo-4-methylphenyl)-4,5-dihydro-4,4-dimethyl-, ethyl ester

• Inchi： 1S/C15H18BrNO3/c1-5-19-14(18)13-15(3,4)12(17-20-13)10-7-6-9(2)11(16)8-10/h6-8,13H,5H2,1-4H3
• InChI Key： DODSXVAYLAWSNC-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)C(C)(C)C(C2=CC=C(C)C(Br)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on ethyl 3-(3-bromo-4-methylphenyl)-4,4-dimethyl-4,5-dihydroisoxazole-5-carboxylate

Recent Advances in the Study of Ethyl 3-(3-Bromo-4-methylphenyl)-4,4-dimethyl-4,5-dihydroisoxazole-5-carboxylate (CAS: 1373940-32-9)

The compound ethyl 3-(3-bromo-4-methylphenyl)-4,4-dimethyl-4,5-dihydroisoxazole-5-carboxylate (CAS: 1373940-32-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of ethyl 3-(3-bromo-4-methylphenyl)-4,4-dimethyl-4,5-dihydroisoxazole-5-carboxylate, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid the groundwork for further exploration of its biological properties.

In vitro and in vivo studies have revealed that ethyl 3-(3-bromo-4-methylphenyl)-4,4-dimethyl-4,5-dihydroisoxazole-5-carboxylate exhibits promising biological activity, particularly in the context of anti-inflammatory and anticancer applications. Mechanistic studies suggest that the compound may modulate key signaling pathways involved in cell proliferation and apoptosis, making it a potential candidate for targeted therapy. However, further research is needed to fully elucidate its mode of action and optimize its pharmacological profile.

One of the most exciting developments in this area is the exploration of ethyl 3-(3-bromo-4-methylphenyl)-4,4-dimethyl-4,5-dihydroisoxazole-5-carboxylate as a scaffold for the design of novel drug candidates. Researchers have begun to investigate its potential as a building block for the synthesis of derivatives with enhanced bioactivity and reduced toxicity. Preliminary results indicate that structural modifications can significantly influence the compound's pharmacokinetic and pharmacodynamic properties, opening new avenues for drug development.

Despite these promising findings, challenges remain in the development of ethyl 3-(3-bromo-4-methylphenyl)-4,4-dimethyl-4,5-dihydroisoxazole-5-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects must be addressed through further optimization and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, ethyl 3-(3-bromo-4-methylphenyl)-4,4-dimethyl-4,5-dihydroisoxazole-5-carboxylate represents a promising compound with significant potential in the field of medicinal chemistry. Ongoing research efforts are expected to yield deeper insights into its biological activity and therapeutic applications, paving the way for the development of novel drugs. This briefing highlights the importance of continued investment in the study of this compound and its derivatives to unlock their full potential in addressing unmet medical needs.